Cas no 1805091-02-4 (5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide)

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide is a specialized heterocyclic compound featuring a difluoromethyl group, an iodine substituent, and a sulfonamide moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of the iodine atom offers versatility for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity. The sulfonamide functionality provides potential for hydrogen bonding, improving target interaction. This compound is well-suited for applications in medicinal chemistry, where precise structural modifications are critical for optimizing drug candidates. Its high purity and stability ensure reliable performance in synthetic workflows.
5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide structure
1805091-02-4 structure
Product Name:5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide
CAS No:1805091-02-4
MF:C7H7F2IN2O3S
MW:364.108359575272
CID:4892889
Update Time:2025-06-30

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide
    • Inchi: 1S/C7H7F2IN2O3S/c1-15-7-4(10)5(16(11,13)14)3(2-12-7)6(8)9/h2,6H,1H3,(H2,11,13,14)
    • InChI Key: FZKAYKLXRPFKIZ-UHFFFAOYSA-N
    • SMILES: IC1=C(N=CC(C(F)F)=C1S(N)(=O)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 335
  • XLogP3: 1
  • Topological Polar Surface Area: 90.7

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029023329-250mg
5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide
1805091-02-4 95%
250mg
$960.40 2022-04-01
Alichem
A029023329-500mg
5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide
1805091-02-4 95%
500mg
$1,651.30 2022-04-01
Alichem
A029023329-1g
5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide
1805091-02-4 95%
1g
$2,981.85 2022-04-01

Additional information on 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide

Introduction to 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide (CAS No. 1805091-02-4)

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide (CAS No. 1805091-02-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide is a complex organic molecule with a molecular formula of C9H8F2I1N2O3S. The compound features a pyridine ring substituted with a difluoromethyl group at the 5-position, an iodine atom at the 3-position, and a methoxy group at the 2-position. Additionally, the sulfonamide functional group is attached to the 4-position of the pyridine ring. These structural elements contribute to its unique chemical properties and potential biological activities.

The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the iodine atom provides additional reactivity and potential for radiolabeling studies. The methoxy group increases the solubility and stability in aqueous environments, making it suitable for various biological assays. The sulfonamide moiety is known for its ability to form hydrogen bonds and interact with biological targets, which is crucial for its pharmacological effects.

Synthesis Methods

The synthesis of 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the sequential functionalization of a pyridine scaffold. The process typically begins with the preparation of a 2-methoxypyridine derivative, followed by the introduction of the difluoromethyl group at the 5-position through a suitable fluorination reaction. The iodination at the 3-position can be achieved using an appropriate iodinating agent, such as N-iodosuccinimide (NIS). Finally, the sulfonamide group is introduced via a sulfonation reaction using sulfur trioxide (SO3) or a related reagent.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, green chemistry principles have been applied to reduce waste and improve sustainability. Additionally, catalytic methods using transition metals have been explored to enhance selectivity and yield.

Biological Activities

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research, where it has demonstrated potent antitumor effects against several cancer cell lines. The compound's ability to inhibit specific enzymes involved in cancer cell proliferation and survival makes it a potential candidate for further development as an anticancer agent.

In addition to its antitumor properties, 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide has also been investigated for its anti-inflammatory and analgesic activities. Studies have shown that it can effectively reduce inflammation and pain in animal models, suggesting its potential use in treating inflammatory diseases such as arthritis.

Clinical Trials and Research Advancements

The promising preclinical results have led to increased interest in advancing 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

In parallel with clinical trials, ongoing research continues to explore new applications and mechanisms of action for this compound. For example, recent studies have investigated its potential as an antiviral agent against emerging viral infections such as SARS-CoV-2. Preliminary findings suggest that it may inhibit viral replication by targeting specific viral enzymes.

FUTURE PERSPECTIVES AND CONCLUSIONS

The multifaceted biological activities of 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-sulfonamide (CAS No. 1805091-02-4) make it an exciting candidate for further research and development in various therapeutic areas. Its unique chemical structure provides a solid foundation for optimizing its pharmacological properties through structure-based drug design approaches.

Ongoing clinical trials will provide crucial insights into its safety and efficacy in humans, paving the way for potential approval as a new therapeutic agent. Additionally, continued research into its mechanisms of action will help identify new targets and applications, expanding its utility in medical practice.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.